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Compound of Interest

Compound Name: Agomelatine-d4

Cat. No.: B129794

Essential Safety and Handling of Agomelatine-d4

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for the handling of Agomelatine-d4, a deuterated analog of Agomelatine. The
toxicological properties of Agomelatine-d4 have not been fully evaluated, and therefore, it
should be handled as a hazardous substance.[1]

Hazard ldentification and Precautions:

Agomelatine-d4 may be irritating to the mucous membranes and upper respiratory tract.[1] It
can be harmful if inhaled, ingested, or absorbed through the skin.[1] Avoid contact with eyes,
skin, and clothing, and do not ingest or inhale the compound.[2] It is crucial to wash hands
thoroughly after handling.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to minimize exposure when
handling Agomelatine-d4.
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PPE Category Item Specification Purpose

Tightly fitting with
side-shields
. . Protects eyes from
Eye/Face Protection Safety Goggles conforming to EN 166

(EU) or NIOSH (US).
[31[4]

splashes and dust.

Heavy rubber gloves.

Skin Protection Gloves o Prevents skin contact.
Impervious and Protects skin and

Gown/Lab Coat fire/flame resistant personal clothing from
clothing.[3][4] contamination.

Protects feet from

Boots Rubber boots.[1] )
spills.
NIOSH-approved
respirator or self- _ _
) ) ) ) ] Prevents inhalation of
Respiratory Protection  Respirator contained breathing

dust or aerosols.
apparatus as

conditions warrant.[1]

Operational and Disposal Plans

Handling and Storage:

o Ventilation: Use with adequate ventilation, such as in a laboratory fume hood or other local
exhaust ventilation systems.[1][3]

» Handling: Avoid raising and breathing dust.[1] Avoid prolonged or repeated exposure.[1]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[3] For long-term
storage, it is suggested to store as supplied at -20°C, where it should be stable for at least
two years.[2]

First-Aid Measures:
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 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial
respiration or oxygen and seek immediate medical attention.[1]

« Skin Contact: Immediately wash the affected skin with soap and plenty of water for at least
20 minutes. Remove contaminated clothing and seek medical attention if symptoms occur.[1]

» Eye Contact: Hold eyelids apart and flush eyes with plenty of water for at least 20 minutes.
Have eyes examined by medical personnel.[1]

« Ingestion: If swallowed, wash out the mouth with water if the person is conscious. Do not
induce vomiting unless directed by medical personnel. Seek medical attention.[1]

Accidental Release Measures:

In case of a spill, avoid release into the environment.[1] Wear a NIOSH-approved self-
contained breathing apparatus, respirator, and appropriate personal protection (rubber boots,
safety goggles, and heavy rubber gloves).[1] Transfer the spilled material to a proper chemical
waste container for disposal.[1]

Disposal:

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable local, state, and federal regulations.[4] For unused or expired
medication where a take-back program is not available, follow these steps:

o Remove the substance from its original container.

e Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter.[5][6]
¢ Place the mixture in a sealed container, like a plastic bag.[5][6]

» Dispose of the container in the household trash.[5]

o Scratch out all personal information on the original packaging before recycling or discarding.

[5]

Experimental Workflow for Handling Agomelatine-d4
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Caption: Workflow for the safe handling and disposal of Agomelatine-d4 in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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